Cas no 610759-70-1 (Labuanine A)

Labuanine A structure
Labuanine A structure
Product Name:Labuanine A
CAS No:610759-70-1
MF:C18H11N3O2
MW:301.298843622208
CID:6766259
Update Time:2024-03-03

Labuanine A Chemical and Physical Properties

Names and Identifiers

    • Labuanine A
    • Inchi: 1S/C18H11N3O2/c22-12-6-8-19-15-14(12)18(23)17-13-10(5-7-20-17)9-3-1-2-4-11(9)21-16(13)15/h1-5,7,23H,6,8H2
    • InChI Key: HECBXFITOWBQFA-UHFFFAOYSA-N
    • SMILES: C1C(=O)C2=C(O)C3=NC=CC4=C5C=CC=CC5=NC(=C34)C2=NC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • XLogP3: -0.097
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